N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide, also known as CCP-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CCP-1 belongs to the class of pyrrolidine carboxamides and is known to exhibit potent analgesic and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it is believed to exert its analgesic and anti-inflammatory effects by modulating the activity of certain neurotransmitters and cytokines involved in pain and inflammation. N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has been shown to inhibit the release of pro-inflammatory cytokines such as TNF-α and IL-1β, which are known to play a key role in the development of pain and inflammation.
Biochemical and Physiological Effects:
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has been shown to exhibit potent analgesic and anti-inflammatory effects in preclinical studies. It has also been shown to reduce the expression of pain-related genes in animal models of neuropathic pain. Additionally, N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has several advantages for lab experiments, including its potent analgesic and anti-inflammatory effects, favorable safety profile, and ease of synthesis. However, there are also some limitations to using N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide in lab experiments. For example, its exact mechanism of action is not fully understood, and it may not be effective in all types of pain and inflammation.
Future Directions
There are several future directions for research on N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide. One area of interest is the development of more potent and selective analogs of N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide for improved therapeutic efficacy. Another area of interest is the investigation of the potential use of N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide in the treatment of other diseases, such as cancer and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide and its potential side effects.
Synthesis Methods
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide can be synthesized using a multi-step process involving the reaction of 4-chloro-2-methylphenylamine with cyclopropyl isocyanate, followed by the addition of 3-oxo-1-pyrrolidine carboxylic acid. The resulting product is then purified using column chromatography to obtain pure N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide.
Scientific Research Applications
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in the field of pain management and inflammation. It has been shown to exhibit potent analgesic and anti-inflammatory properties in preclinical studies. N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide has also been investigated for its potential use in the treatment of neuropathic pain, cancer pain, and inflammatory pain.
properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O2/c1-9-6-11(16)2-5-13(9)17-15(20)10-7-14(19)18(8-10)12-3-4-12/h2,5-6,10,12H,3-4,7-8H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IECKZSPMNWCMHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)C2CC(=O)N(C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.